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Compound of Interest

Compound Name: 2-Amino-5-bromobenzothiazole

Cat. No.: B052254

Technical Support Center: 2-Amino-5-
bromobenzothiazole

This technical support guide is intended for researchers, scientists, and drug development
professionals. It provides essential information on the safe handling, storage, and use of 2-

Amino-5-bromobenzothiazole, along with troubleshooting advice for common experimental
issues.

Chemical and Physical Properties

A summary of the key quantitative data for 2-Amino-5-bromobenzothiazole is provided below
for easy reference.
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Property Value Reference

CAS Number 20358-03-6 [L121[3][41[5]16]1[7]
Molecular Formula C7HsBrN2S [1][2][6]
Molecular Weight 229.10 g/mol [2][5]
Appearance Solid [1]

Melting Point 194 - 198 °C [1]

Boiling Point 366.8+£34.0 °C (Predicted) [1]

log Pow 2.84 [1]

Safety and Hazard Information

Proper handling and awareness of potential hazards are critical when working with this

compound. The following tables summarize the GHS hazard classifications and recommended

personal protective equipment.

Hazard Identification

Hazard Code

Description

Classification

Acute Toxicity, Oral (Category

H302 Harmful if swallowed 2
H315 Causes skin irritation Skin Irritation (Category 2)
May cause an allergic skin ) o
H317 ) Skin Sensitization (Category 1)
reaction
] o Serious Eye lIrritation
H319 Causes serious eye irritation
(Category 2A)
Specific target organ toxicity —
H335 May cause respiratory irritation  single exposure (Category 3),

Respiratory system

© 2025 BenchChem. All rights reserved.

2/8

Tech Support


https://www.chemicalbook.com/msds/2-amino-5-bromobenzothiazole.htm
https://www.scbt.com/p/2-amino-5-bromobenzothiazole-20358-03-6
https://www.chemicalbook.com/ChemicalProductProperty_IN_CB8505400.htm
https://www.bldpharm.com/products/20358-03-6.html
https://www.pharmaffiliates.com/en/20358-03-6-2-amino-5-bromobenzothiazole-pa2703120.html
https://www.thermofisher.com/order/catalog/product/H55270.03
https://moonzybio.lookchem.com/404.aspx
https://www.chemicalbook.com/msds/2-amino-5-bromobenzothiazole.htm
https://www.scbt.com/p/2-amino-5-bromobenzothiazole-20358-03-6
https://www.thermofisher.com/order/catalog/product/H55270.03
https://www.scbt.com/p/2-amino-5-bromobenzothiazole-20358-03-6
https://www.pharmaffiliates.com/en/20358-03-6-2-amino-5-bromobenzothiazole-pa2703120.html
https://www.chemicalbook.com/msds/2-amino-5-bromobenzothiazole.htm
https://www.chemicalbook.com/msds/2-amino-5-bromobenzothiazole.htm
https://www.chemicalbook.com/msds/2-amino-5-bromobenzothiazole.htm
https://www.chemicalbook.com/msds/2-amino-5-bromobenzothiazole.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052254?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Data sourced from multiple safety data sheets.[1][8][9]

Recommended Personal Protective Equipment (PPE)

Protection Type Specification

Safety glasses with side-shields or chemical
Eye/Face Protection safety goggles. A face shield may also be

necessary.[8]

Chemical-resistant gloves (e.qg., nitrile rubber)
) ) and a lab coat. A complete suit protecting
Skin Protection ) ) ) ]
against chemicals may be required depending

on the scale of the experiment.[1][8]

For nuisance exposures, use a P95 (US) or P1
(EU EN 143) particle respirator. For higher-level
protection, use OV/AG/P99 (US) or ABEK-P2
(EU EN 143) respirator cartridges.[1]

Respiratory Protection

Frequently Asked Questions (FAQs) and
Troubleshooting

This section addresses specific issues that may be encountered during experiments involving
2-Amino-5-bromobenzothiazole.

Q: What are the primary health risks associated with 2-Amino-5-bromobenzothiazole? A: The
primary risks include harm if swallowed, serious eye irritation, skin irritation, and potential
respiratory irritation.[1][8] It may also cause an allergic skin reaction in sensitive individuals.[1]

Q: What should I do in case of accidental skin or eye contact? A: For skin contact, immediately
wash the affected area with soap and plenty of water and consult a physician.[1] For eye
contact, rinse thoroughly with plenty of water for at least 15 minutes and seek medical
attention.[1][10][11]

Q: How should I handle an accidental spill of the solid material? A: First, ensure you are
wearing appropriate PPE, including respiratory protection.[1] Evacuate unnecessary personnel
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from the area. Avoid generating dust.[1][12] Carefully sweep or scoop the material into a
suitable, labeled container for disposal.[10][13] Ensure the area is well-ventilated.[1]

Q: What is the correct way to store this chemical? A: Store the container tightly closed in a dry,
cool, and well-ventilated area.[10][13] It should be stored locked up and away from
incompatible materials such as strong oxidizing agents.[1][13]

Q: What are the known chemical incompatibilities? A: 2-Amino-5-bromobenzothiazole is
incompatible with strong oxidizing agents.[13]

Q: What happens if the compound is involved in a fire? A: During a fire, hazardous
decomposition products can be released, including carbon oxides, nitrogen oxides (NOXx),
sulfur oxides, and hydrogen bromide gas.[1] Firefighters should use a self-contained breathing
apparatus.[1] Suitable extinguishing media include water spray, alcohol-resistant foam, dry
chemical, or carbon dioxide.[1]

Q: How should | dispose of waste containing this chemical? A: All waste materials should be
disposed of in accordance with local, regional, and national regulations. The material should be
sent to an approved waste disposal plant.[9][10][11] Do not let the product enter drains.[1][11]

Experimental Protocol Example: Synthesis of a
Substituted Benzothiazole Derivative

This protocol provides a general methodology for a typical synthetic application of 2-Amino-5-
bromobenzothiazole. Note: This is a generalized procedure and must be adapted and
optimized for specific target molecules. All work must be performed in a properly functioning
fume hood while wearing the recommended PPE.

Objective: To synthesize an N-acylated derivative of 2-Amino-5-bromobenzothiazole.
Materials:

e 2-Amino-5-bromobenzothiazole

e Anhydrous Pyridine (Solvent/Base)

o Acetyl Chloride (Acylating Agent)
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Anhydrous Dichloromethane (DCM) (Solvent)

Saturated Sodium Bicarbonate Solution

Anhydrous Magnesium Sulfate

Round-bottom flask, magnetic stirrer, dropping funnel, condenser
Procedure:

o Reaction Setup: In a fume hood, equip a dry 100 mL round-bottom flask with a magnetic stir
bar.

o Reagent Addition: Add 2-Amino-5-bromobenzothiazole (1.0 eq) and anhydrous DCM (20
mL) to the flask. Stir to dissolve/suspend the solid.

o Base Addition: Add anhydrous pyridine (1.2 eq) to the mixture.

o Acylation: Cool the flask in an ice bath. Add acetyl chloride (1.1 eq) dropwise via a dropping
funnel over 15 minutes.

o Reaction: After the addition is complete, remove the ice bath and allow the reaction to stir at
room temperature for 4 hours. Monitor progress using Thin Layer Chromatography (TLC).

o Work-up: Once the reaction is complete, quench by slowly adding 20 mL of saturated sodium
bicarbonate solution. Separate the organic layer.

o Extraction: Extract the aqueous layer twice with DCM (2 x 20 mL).

« Purification: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and
concentrate under reduced pressure. The crude product can be further purified by
recrystallization or column chromatography.

o Characterization: Analyze the purified product using techniques such as *H NMR, 3C NMR,
and Mass Spectrometry to confirm its structure and purity.

Experimental Workflow Diagram
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The following diagram illustrates the logical flow of the synthesis experiment described above.

1. Reaction Setup
(Flask, Stirrer)

y

2. Reagent Addition
(Substrate, DCM, Pyridine)

l

3. Acylation
(Add Acetyl Chloride)

4. Reaction
(Stir at RT, Monitor)

5. Aqueous Work-up
(Quench, Extract)

6. Purification
(Dry, Concentrate, Purify)

7. Characterization
(NMR, MS)

Click to download full resolution via product page

Caption: Workflow for the synthesis of an N-acylated benzothiazole derivative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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